Cas no 61173-81-7 (Cycloheptanecarboxylic acid, 1-cyano-, ethyl ester)

• Product Name: Cycloheptanecarboxylic acid, 1-cyano-, ethyl ester
• CAS No: 61173-81-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 489662
• PubChem ID: 71398650
• Update Time: 2025-04-19

Cycloheptanecarboxylic acid, 1-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarboxylic acid, 1-cyano-, ethyl ester
• 1-cyano-cycloheptanecarboxylic acid ethyl ester
• ethyl 1-cyanocycloheptane-1-carboxylate
• 61173-81-7
• DTXSID80820061
• AKOS017515340
• YMIRBIJBYWVFNV-UHFFFAOYSA-N
• 1-Cyano-cycloheptanecarboxylic acid, ethyl ester

• Inchi： 1S/C11H17NO2/c1-2-14-10(13)11(9-12)7-5-3-4-6-8-11/h2-8H2,1H3
• InChI Key： YMIRBIJBYWVFNV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C#N)CCCCCC1)=O

Computed Properties

• Exact Mass: 195.12601
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09